![molecular formula C10H9NO2 B1368805 2-Cyano-5-methyl-benzoic acid methyl ester CAS No. 127510-94-5](/img/structure/B1368805.png)
2-Cyano-5-methyl-benzoic acid methyl ester
Overview
Description
2-Cyano-5-methyl-benzoic acid methyl ester is a chemical compound with the molecular formula C10H9NO2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a cyano group (C#N), a methyl group (CH3), and a carboxylic acid methyl ester group (COOCH3) . The exact 3D structure is not provided in the available resources.Chemical Reactions Analysis
Esters, including this compound, can undergo several types of reactions. One such reaction is hydrolysis, which can occur under acidic or basic conditions, resulting in a carboxylic acid and an alcohol . They can also undergo reactions with organometallic compounds to form tertiary alcohols .Scientific Research Applications
Chemical Synthesis and Rearrangement
2-Cyano-5-methyl-benzoic acid methyl ester is involved in chemical synthesis and rearrangement processes. Yokoyama, Hatanaka, and Sakamoto (1985) demonstrated its use in the condensation with benzoic acid, yielding products through O,N and N,N double rearrangement (Yokoyama, Hatanaka, & Sakamoto, 1985). Additionally, Yokoyama et al. (1981) showed its condensation with 2-cyano-3-mercapto-3-(methyl-thio)acrylamide leading to products whose structures were confirmed by X-ray crystallography (Yokoyama et al., 1981).
Peptidomimetic Synthesis
In peptidomimetic synthesis, Tkachuk et al. (2018) developed an efficient method for synthesizing a number of methyl esters of 2-(N-hydroxycarbamimidoyl)benzoyl-substituted α-amino acids, using 2-cyanobenzamide derivatives, indicating a practical advantage of benzoic acid derivatives in this domain (Tkachuk et al., 2018).
Analysis in Food and Beverages
Zaifa Pan et al. (2005) developed a new application of pyrolytic methylation to determine benzoic acid in soft drinks by gas chromatography, using on-line pyrolytic methylation by tetramethylammonium hydroxide, which is relevant for the analysis of benzoic acid derivatives in food and beverage products (Pan et al., 2005).
Corrosion Inhibition
The compound has been evaluated as a corrosion inhibitor. Herrag et al. (2007) assessed its effects as a corrosion inhibitor of steel in hydrochloric acid, demonstrating significant reduction in corrosion rates (Herrag et al., 2007).
Synthesis of Other Chemical Compounds
Further research by Das and Kabalka (2008) involved synthesizing derivatives like (E)-4-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl)benzoic acid, starting from β-cyclocitral, showing its utility in synthesizing complex organic compounds (Das & Kabalka, 2008).
Esterification Reactions
Aqar, Rahmanian, and Mujtaba (2019) discussed the synthesis of various methyl esters, including methyl benzoate, via esterification reactions, highlighting the relevance of this compound in such processes (Aqar, Rahmanian, & Mujtaba, 2019).
Catalytic Reduction
King and Strojny (1982) examined the reduction of methyl benzoate and benzoic acid on a Y2O3 catalyst under hydrogen, relevant for the catalytic reduction involving benzoic acid derivatives (King & Strojny, 1982).
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in organic synthesis, particularly in suzuki–miyaura cross-coupling reactions .
Mode of Action
It’s plausible that it may participate in reactions as a reagent or intermediate, contributing to the formation of new carbon-carbon bonds .
Biochemical Pathways
In the context of organic synthesis, it may be involved in various reactions leading to the formation of complex organic molecules .
Pharmacokinetics
The compound’s molecular weight (17518 g/mol) suggests it could potentially be absorbed and distributed in the body
Result of Action
As a compound used in organic synthesis, its primary role is likely to contribute to the formation of new chemical bonds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Cyano-5-methyl-benzoic acid methyl ester. For instance, it’s noted that the compound can decompose at high temperatures and produce toxic gases . Therefore, it should be handled and stored properly to maintain its stability and prevent hazardous reactions .
Biochemical Analysis
Biochemical Properties
2-Cyano-5-methyl-benzoic acid methyl ester plays a significant role in biochemical reactions. It interacts with enzymes such as cytochrome P450, which is involved in the metabolism of various substances. The compound also interacts with proteins like albumin, which can affect its distribution and availability in biological systems. These interactions are primarily based on the compound’s ability to form hydrogen bonds and hydrophobic interactions with the active sites of these biomolecules .
Cellular Effects
This compound has been shown to influence various cellular processes. It can affect cell signaling pathways by modulating the activity of kinases and phosphatases, leading to changes in gene expression. The compound also impacts cellular metabolism by altering the activity of metabolic enzymes, which can result in changes in the levels of metabolites and energy production .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules. The compound can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity. Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcription of specific genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are influenced by factors such as temperature, pH, and the presence of other chemicals. Long-term studies have shown that the compound can have sustained effects on cellular function, including alterations in cell growth and differentiation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to significant changes in cellular and physiological functions. Toxic or adverse effects have been observed at high doses, including liver and kidney damage, which highlights the importance of careful dosage control in experimental settings .
Metabolic Pathways
This compound is involved in various metabolic pathways. It is metabolized by enzymes such as cytochrome P450, which can lead to the formation of metabolites that may have different biological activities. The compound can also affect metabolic flux by altering the activity of key enzymes, resulting in changes in the levels of metabolites and overall metabolic balance .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by transporters and binding proteins. The compound can be transported across cell membranes by specific transporters, and its distribution can be influenced by binding to proteins such as albumin. These interactions can affect the compound’s localization and accumulation in different cellular compartments .
Subcellular Localization
This compound is localized in various subcellular compartments, including the cytoplasm and the nucleus. Its activity and function can be influenced by targeting signals and post-translational modifications that direct it to specific organelles. These localization patterns can affect the compound’s interactions with biomolecules and its overall biological activity .
Properties
IUPAC Name |
methyl 2-cyano-5-methylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-7-3-4-8(6-11)9(5-7)10(12)13-2/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLTPXVBMNRMBQN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C#N)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201254191 | |
Record name | Benzoic acid, 2-cyano-5-methyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201254191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
127510-94-5 | |
Record name | Benzoic acid, 2-cyano-5-methyl-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=127510-94-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-cyano-5-methyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201254191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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